Cas no 83846-54-2 (Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester
• CAS No: 83846-54-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 728502
• PubChem ID: 44149600
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3,3-dimethyl-, methyl ester
• methyl 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylate
• NS00062376
• DTXSID001003932
• EINECS 281-030-3
• 83846-54-2
• Methyl 3,3-dimethylbicyclo(2.2.1)hept-5-ene-2-carboxylate

• Inchi： 1S/C11H16O2/c1-11(2)8-5-4-7(6-8)9(11)10(12)13-3/h4-5,7-9H,6H2,1-3H3
• InChI Key： RHEKEOGQJMGRFN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(C2)C1(C)C)=O

Computed Properties

• Exact Mass: 180.115
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.032
• Boiling Point: 215.6°C at 760 mmHg
• Flash Point: 75°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters